Cas no 221167-40-4 (Methyl 7-Bromo-3-oxo-3,4-dihydroquinoxaline-2-carboxylate)

• Product Name: Methyl 7-Bromo-3-oxo-3,4-dihydroquinoxaline-2-carboxylate
• CAS No: 221167-40-4
• MF: C₁₀H₇BrN₂O₃
• MW: 283.078181505203
• CID: 244171
• PubChem ID: 53436953
• Update Time: 2025-04-19

Methyl 7-Bromo-3-oxo-3,4-dihydroquinoxaline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarboxylicacid, 7-bromo-3,4-dihydro-3-oxo-, methyl ester
• methyl 7-bromo-3-oxo-4H-quinoxaline-2-carboxylate
• METHYL 7-BROMO-3-OXO-3,4-DIHYDROQUINOXALINE-2-CARBOXYLATE
• 221167-40-4
• DTXSID00700977
• MB05887
• Methyl 7-Bromo-3-oxo-3,4-dihydroquinoxaline-2-carboxylate

• Inchi： 1S/C10H7BrN2O3/c1-16-10(15)8-9(14)13-6-3-2-5(11)4-7(6)12-8/h2-4H,1H3,(H,13,14)
• InChI Key： NBAGDPHZGJSBTB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(C(=O)OC)C(N2)=O

Computed Properties

• Exact Mass: 281.96400
• Monoisotopic Mass: 281.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 72.05000
• LogP: 1.47220

Methyl 7-Bromo-3-oxo-3,4-dihydroquinoxaline-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines